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Compound of Interest

Compound Name: Pentachlorocyclopropane

Cat. No.: B1630593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, reactivity, and safety information for pentachlorocyclopropane (CAS

6262-51-7). The information is presented in a structured format to facilitate easy access and

comparison for research and development purposes.

Core Properties
Pentachlorocyclopropane is a colorless to pale yellow liquid with a faint, minty odor.[1][2] It is

a synthetic, chlorinated cyclopropane derivative with the chemical formula C₃HCl₅.[1][2]

Physical and Chemical Properties
The key physical and chemical properties of pentachlorocyclopropane are summarized in the

table below.
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Property Value Reference

Molecular Formula C₃HCl₅ [1]

Molecular Weight 214.31 g/mol [3]

Appearance
Colorless to pale yellow liquid

with a faint, minty odor
[1][2]

Density 1.668 g/mL at 25 °C [3]

Boiling Point 55-56 °C at 7 mmHg [3]

Refractive Index n20/D 1.5169 [3]

Flash Point 101 °C (closed cup) [3]

Thermal Stability
Thermally unstable above 100

°C, undergoing isomerization
[1]

Spectroscopic Data
While direct spectral images are not readily available in public databases, the following

information has been reported:

¹H NMR: The proton NMR spectrum is reported to conform to the structure of

pentachlorocyclopropane.

¹³C NMR: PubChem lists the availability of a ¹³C NMR spectrum for this compound.[2]

Infrared (IR) Spectroscopy: The infrared spectrum is reported to be consistent with the

molecular structure of pentachlorocyclopropane.

Mass Spectrometry (GC-MS): GC-MS data is available for pentachlorocyclopropane, with

a prominent peak observed in the mass spectrum.[2]

Synthesis of Pentachlorocyclopropane
Pentachlorocyclopropane can be synthesized through several routes. The most common

methods involve the addition of dichlorocarbene to trichloroethylene or the chlorination of a

trichloropropylene isomer.
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Synthesis from Trichloroethylene and Sodium
Trichloroacetate
A well-established method for the laboratory-scale synthesis of pentachlorocyclopropane
involves the reaction of trichloroethylene with sodium trichloroacetate.[4]

Experimental Protocol:

A solution of sodium trichloroacetate is prepared.

Trichloroethylene is added to the solution.

The reaction mixture is heated, leading to the in-situ generation of dichlorocarbene, which

then adds to the trichloroethylene.

The resulting pentachlorocyclopropane is isolated and purified.

Synthesis via Phase-Transfer Catalysis
A more recent and efficient method utilizes phase-transfer catalysis for the reaction of 1,2-

trichloroethylene and chloroform.[5]

Experimental Protocol:

1,2-trichloroethylene, a strong base (such as sodium hydroxide or potassium hydroxide), and

a phase-transfer catalyst (e.g., a quaternary ammonium salt) are mixed.[5]

Chloroform is added to the mixture. The reaction proceeds at a controlled temperature,

typically between 30-40 °C.[5]

The reaction is a phase-transfer catalyzed carbene addition.[5]

Upon completion, the organic layer containing pentachlorocyclopropane is separated,

washed, and purified, often by distillation.[5]

Synthesis by Chlorination of 3,3,3-Trichloropropylene
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Pentachlorocyclopropane can also be prepared by the chlorination of 3,3,3-

trichloropropylene.[6]

Experimental Protocol:

3,3,3-trichloropropylene is used as the starting material.[6]

Chlorine gas is introduced to the starting material at a temperature ranging from 0 to 100 °C.

The reaction can be carried out in the presence of a catalyst, such as an anhydrous Fe³⁺ or

Fe²⁺ compound.[6]

The reaction is an addition of chlorine across the double bond, followed by ring closure.[6]

The product, pentachlorocyclopropane, is then isolated and purified from the reaction

mixture.[6]

Reactivity and Applications
Pentachlorocyclopropane is a reactive molecule primarily used as an intermediate in the

synthesis of other chemical compounds. Its reactivity is characterized by its thermal instability

and susceptibility to dehydrohalogenation.

Thermal Isomerization
Above 100 °C, pentachlorocyclopropane undergoes a rapid ring-opening isomerization to

exclusively yield 1,1,3,3,3-pentachloropropene.[7]

Caption: Thermal isomerization of pentachlorocyclopropane.

Dehydrohalogenation to Tetrachlorocyclopropene
Pentachlorocyclopropane can be smoothly dehydrochlorinated to tetrachlorocyclopropene by

reaction with a strong base, such as concentrated aqueous potassium hydroxide.[1][4] This

reaction is a key step in the synthesis of various cyclopropene derivatives.

Experimental Protocol:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1630593?utm_src=pdf-body
https://patents.google.com/patent/CN102992947B/en
https://patents.google.com/patent/CN102992947B/en
https://patents.google.com/patent/CN102992947B/en
https://patents.google.com/patent/CN102992947B/en
https://www.benchchem.com/product/b1630593?utm_src=pdf-body
https://patents.google.com/patent/CN102992947B/en
https://www.benchchem.com/product/b1630593?utm_src=pdf-body
https://www.benchchem.com/product/b1630593?utm_src=pdf-body
https://georganics.sk/blog/pentachlorocyclopropane-description-and-application/
https://www.benchchem.com/product/b1630593?utm_src=pdf-body
https://www.benchchem.com/product/b1630593?utm_src=pdf-body
https://en.wikipedia.org/wiki/Pentachlorocyclopropane
https://pubs.acs.org/doi/pdf/10.1021/ja00963a022
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pentachlorocyclopropane is treated with a concentrated aqueous solution of potassium

hydroxide (e.g., 18 M).[3]

The reaction mixture is heated to approximately 80-85 °C.[3]

The dehydrohalogenation reaction occurs, eliminating a molecule of hydrogen chloride and

forming the double bond of tetrachlorocyclopropene.[4]

The tetrachlorocyclopropene product is then isolated from the reaction mixture and purified.

Caption: Dehydrohalogenation of pentachlorocyclopropane.

Synthesis of Triaminocyclopropenium (TAC) Salts
A significant application of pentachlorocyclopropane is in the synthesis of

triaminocyclopropenium (TAC) salts.[7] These stable cationic species have applications in

various areas of chemistry. The reaction typically involves the direct reaction of

pentachlorocyclopropane with a secondary amine.[7]

Pentachlorocyclopropane

Triaminocyclopropenium (TAC) Salt

Secondary Amine (R₂NH)

Click to download full resolution via product page

Caption: Synthesis of TAC salts from pentachlorocyclopropane.

Safety and Handling
Pentachlorocyclopropane is a hazardous chemical and should be handled with appropriate

safety precautions in a well-ventilated fume hood.

Hazard Identification
GHS Hazard Statements: Causes skin irritation, causes serious eye irritation, and may

cause respiratory irritation.
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Toxicology: In dermal lethal-dose studies in rats, it caused tremors and necrotic

gastrointestinal changes.[7] Oral lethal-dose studies in rats showed effects such as changes

in the visual field, somnolence, and convulsions.[7]

Recommended Personal Protective Equipment (PPE)
Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves.

Skin and Body Protection: Laboratory coat.

Respiratory Protection: Use in a well-ventilated area or with a respirator if ventilation is

inadequate.

Storage and Handling
Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from heat and incompatible materials.

Avoid inhalation, ingestion, and contact with skin and eyes.

This technical guide provides a summary of the available information on

pentachlorocyclopropane (CAS 6262-51-7). For more detailed information, researchers are

encouraged to consult the cited references.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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